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Compound of Interest

Compound Name: Flufenamate

Cat. No.: B1227613 Get Quote

The safe and compliant disposal of flufenamate, an active pharmaceutical ingredient, is critical

for ensuring laboratory safety and environmental protection. Adherence to established

protocols minimizes risks associated with its toxic properties and prevents environmental

contamination. This guide provides detailed, step-by-step procedures for the proper handling

and disposal of flufenamate waste, tailored for researchers and drug development

professionals.

Hazard Profile and Disposal Summary
Flufenamate is classified as a hazardous substance, primarily due to its acute oral toxicity.[1]

[2] Proper disposal is not merely a safety measure but a regulatory requirement. All waste

material must be disposed of in accordance with federal, state, and local regulations.[3]
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Parameter Value Source

Chemical Name Flufenamic Acid [3]

CAS Number 530-78-9 [4]

Hazard Class 6.1 (Toxic)

UN Number 2811 [4]

Hazard Statements

H301 (Toxic if swallowed),

H315/H316 (Causes skin

irritation), H319 (Causes

serious eye irritation)

[3]

Primary Disposal Route

Incineration via an approved

hazardous waste disposal

plant

[1][2][4]

Environmental Note
Do not allow to enter drains,

sewers, or waterways
[1][4]

Operational Protocol for Flufenamate Disposal
This protocol outlines the standard procedure for handling and disposing of flufenamate
waste, including pure compounds, contaminated materials, and empty containers.

1. Personal Protective Equipment (PPE)

Before handling flufenamate for disposal, ensure the following PPE is worn to prevent

exposure:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use and disposed of as contaminated waste after handling.[4]

Eye/Face Protection: Safety glasses with side shields or tightly fitting safety goggles.[1][2]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[4]
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Respiratory Protection: Use only in a well-ventilated area. If dust generation is unavoidable,

use appropriate respiratory protection.[3][4]

2. Waste Segregation and Collection

Proper segregation is crucial for compliant waste management.

Solid Waste: Collect unused or expired flufenamate powder, along with grossly

contaminated items (e.g., weigh boats, contaminated wipes), in a designated hazardous

waste container.[1]

Sharps: Needles or other sharps contaminated with flufenamate should be placed in a

designated sharps container.

Liquid Waste: Solutions containing flufenamate should be collected in a separate, clearly

labeled hazardous liquid waste container.

General Guidance: Do not mix flufenamate waste with other waste streams. Keep waste

containers tightly closed and store in a cool, dry, and well-ventilated area, away from

incompatible materials like strong oxidizing agents.[3][4]

3. Labeling and Storage

All hazardous waste containers must be accurately labeled.

Label Contents: The label must clearly state "Hazardous Waste" and identify the contents,

including "Flufenamate" or "Flufenamic Acid."

Hazard Identification: The label should include relevant hazard pictograms (e.g., skull and

crossbones for acute toxicity).

Storage: Store the sealed and labeled containers in a designated, secure area, accessible

only to authorized personnel, awaiting pickup.[1][4]

4. Arranging for Professional Disposal

Flufenamate waste is classified as hazardous and must be handled by a licensed professional

disposal service.
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Primary Disposal Method: The recommended method of disposal is incineration in a

chemical incinerator equipped with an afterburner and scrubber.[3] This should be performed

at an approved and licensed waste disposal plant.[1][2][4]

Transport: The waste must be transported by a licensed hazardous waste carrier, following

all Department of Transportation (DOT) regulations for UN2811, Toxic Solid, Organic, n.o.s.

(Flufenamic Acid).[4]

5. Decontamination of Empty Containers

Handle empty containers as you would the product itself.

Procedure: Containers that held flufenamate should be collected and disposed of as

hazardous waste without attempting to clean them, as they will retain toxic residue. This

ensures that residual material is not washed into the wastewater system.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

1. Evacuate and Secure the Area:

Alert personnel in the immediate vicinity.

If the spill is large or generates significant dust, evacuate the area.

Eliminate all ignition sources.[3]

2. Don Appropriate PPE:

Wear the full PPE as described in the disposal protocol above.

3. Contain and Clean the Spill:

Cover the spill with an inert absorbent material such as dry clay, sand, or commercial

sorbents.[3] Avoid creating dust.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://fsadev.hadron.eu.com/en_US/download/msds/24379
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717937210000007504084876823870095/F4483_MSDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23583&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC165920500&productDescription=FLUFENAMIC+ACID%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC165920500&productDescription=FLUFENAMIC+ACID%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1227613?utm_src=pdf-body
https://fsadev.hadron.eu.com/en_US/download/msds/24379
https://fsadev.hadron.eu.com/en_US/download/msds/24379
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717937210000007504084876823870095/F4483_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully scoop or sweep the absorbed material into a designated hazardous waste

container.[1][3] Do not use metal tools.[3]

Clean the spill area thoroughly with soap and water, collecting the cleaning materials as

hazardous waste.

4. Dispose of Cleanup Materials:

Place all contaminated cleanup materials, including absorbents, wipes, and PPE, into the

hazardous waste container for professional disposal.[3]

Flufenamate Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of flufenamate waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1227613?utm_src=pdf-custom-synthesis
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717937210000007504084876823870095/F4483_MSDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23583&PLANT=d__ALF
https://fsadev.hadron.eu.com/en_US/download/msds/24379
https://www.fishersci.com/store/msds?partNumber=AC165920500&productDescription=FLUFENAMIC+ACID%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1227613#flufenamate-proper-disposal-procedures
https://www.benchchem.com/product/b1227613#flufenamate-proper-disposal-procedures
https://www.benchchem.com/product/b1227613#flufenamate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1227613?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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